Cas no 71898-69-6 (3-(acetylamino)pyrazine-2-carboxamide)

3-(acetylamino)pyrazine-2-carboxamide structure
71898-69-6 structure
Product Name:3-(acetylamino)pyrazine-2-carboxamide
CAS No:71898-69-6
MF:C7H8N4O2
MW:180.16402053833
CID:881787
PubChem ID:279242
Update Time:2025-04-19

3-(acetylamino)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-(acetylamino)pyrazine-2-carboxamide
    • 3-acetamidopyrazine-2-carboxamide
    • 2-Acetamidopyrazin-3-carboxamid
    • 2-acetylaminopyrazine-3-carboxamide
    • 3-Acetylamino-pyrazin-2-carbonsaeure-amid
    • 3-acetylamino-pyrazine-2-carboxylic acid amide
    • AC1L5PSP
    • AC1Q5NXZ
    • AR-1F1564
    • CTK5D5225
    • NSC129581
    • SBB089648
    • NSC-129581
    • DTXSID00299351
    • AKOS006277719
    • 71898-69-6
    • Inchi: 1S/C7H8N4O2/c1-4(12)11-7-5(6(8)13)9-2-3-10-7/h2-3H,1H3,(H2,8,13)(H,10,11,12)
    • InChI Key: VHJTYBBMITYNSU-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C(C(N)=O)=NC=CN=1

Computed Properties

  • Exact Mass: 180.06484
  • Monoisotopic Mass: 180.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • PSA: 97.97
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